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Compound of Interest |

Compound Name: 5-Hexyn-2-one, 3-fluoro- (9CI)
CAS No.: 114156-31-9
Cat. No.: B568400
. J

Document Type: Predictive Technical Safety Guide (Research Grade) Subject: 3-Fluoro-5-
hexyn-2-one (CAS: 2021-74-1 / PubChem CID: 45085062) Target Audience: Medicinal
Chemists, Chemical Biology Researchers, HSE Officers.

Executive Summary & Chemical Logic

3-Fluoro-5-hexyn-2-one is a bifunctional electrophile combining a terminal alkyne (propargyl
motif) with an

-fluoroketone. Unlike standard catalog reagents, this compound is typically synthesized in situ
or on-demand for use as a covalent probe or metabolic precursor.

The Safety Paradox: While often treated similarly to its non-fluorinated parent (5-hexyn-2-one),
the introduction of the fluorine atom at the

-position fundamentally alters its reactivity and toxicological profile.

» Electronic Activation: The electronegative fluorine lowers the pKa of the

-proton and increases the electrophilicity of the carbonyl carbon.

e Metabolic Liability:

-Fluoroketones can undergo enzymatic Baeyer-Villiger oxidation in vivo, potentially releasing
fluoroacetate—a potent inhibitor of the Krebs cycle (aconitase inhibitor).

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b568400?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b568400?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e High Volatility: Like most low-molecular-weight fluorinated ketones, it possesses high vapor
pressure, increasing inhalation risks.

Physicochemical Properties & Predictive Hazard
Data

Note: As a research intermediate, experimental toxicological data is limited. The values below
are derived from Structure-Activity Relationship (SAR) analysis of analogous

-haloketones and terminal alkynes.

Table 1: Predictive Property Matrix

Property Value / Prediction Rationale

Molecular Formula

Molecular Weight 114.12 g/mol
Physical State Colorless to pale yellow liquid Analogous to 5-hexyn-2-one.
Fluorination typically mimics H-
N ) bonding disruption; slightly
Boiling Point Est. 135-145 °C
lower than non-F analog
(145°C).
Flash Point Est. 35-45 °C (Closed Cup) Flammable Liquid (Cat 3).
B ) Lipophilic due to
Solubility Soluble in DCM, THF, MeOH. _
alkyne/fluorine.
) ) Susceptible to nucleophilic
o Electrophile, Michael Acceptor
Reactivity attack at carbonyl and alkyne

(potential). o
polymerization.

Hazard Identification & Mechanism of Toxicity[1]
The "Lachrymator" Effect

While less potent than
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-bromoacetone,

-fluoroketones are severe mucous membrane irritants. The fluorine atom activates the
carbonyl, facilitating hydration and interaction with transient receptor potential (TRP) channels
in sensory nerves.

e Guidance: Treat as a Probable Lachrymator. All handling must occur in a chemically resistant
fume hood with a face velocity >100 fpm.

Metabolic Toxicity: The Fluoroacetate Pathway

Researchers must be aware of the "Lethal Synthesis" mechanism. Unlike stable trifluoromethyl

(

) groups, the monofluoromethyl (
or
) motif is metabolically labile.

Mechanism:

e Oxidation: Cytochrome P450 or Flavin-containing monooxygenases (FMO) can perform a
Baeyer-Villiger type oxidation on the ketone.

» Hydrolysis: The resulting ester hydrolyzes to release Fluoroacetate.

e Inhibition: Fluoroacetate converts to Fluorocitrate, which irreversibly binds aconitase, halting
the Citric Acid Cycle (Krebs Cycle) and causing mitochondrial failure.

Diagram 1: Metabolic Activation & Risk Logic

Mitochondrial Failure
(Aconitase Inhibition)
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3-Fluoro-5-hexyn-2-one — Alpha-Fluoro Ester
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Caption: The theoretical metabolic pathway where alpha-fluoroketones are converted into toxic

fluoroacetate, disrupting cellular respiration.

Safe Handling & Storage Protocols
Personal Protective Equipment (PPE) Matrix

Standard nitrile gloves are insufficient for prolonged contact with ketones.

PPE Type

Specification

Reason

Gloves (Primary)

Silver Shield / 4H (Laminate)

Ketones rapidly permeate

nitrile and latex.

Gloves (Splash)

Nitrile (Double layer)

Only acceptable for incidental
splash protection if changed

immediately.

Respiratory

Full-face respirator with OV/AG

cartridges

If working outside a hood
(Emergency only). Protects
against organic vapors and

acid gases (HF potential).

Eye Protection

Chemical Goggles

Safety glasses are insufficient

due to lachrymatory vapor risk.

Storage Conditions

o Temperature: Store at -20°C. Terminal alkynes can polymerize slowly at room temperature;

the

-fluorine adds thermodynamic instability.

o Atmosphere: Store under Argon or Nitrogen. Moisture can induce hydration of the ketone or

slow elimination of HF.

o Container: Amber glass with PTFE-lined cap. Avoid metal containers (potential for acetylide

formation).
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Synthesis & Experimental Workflow

Context: This compound is often synthesized via electrophilic fluorination of 5-hexyn-2-one or
its enol equivalents using Selectfluor.

Synthesis Safety (Selectfluor Route)

Reaction: 5-hexyn-2-one + Selectfluor
3-fluoro-5-hexyn-2-one

o Exotherm Risk: The fluorination of enols/enamines is exothermic. Add Selectfluor in portions
at 0°C or lower.

o Solvent Choice: Acetonitrile is standard. Avoid protic solvents that may trap the intermediate
carbocation.

e Quenching: Quench with saturated

. Warning: Do not use strong bases (NaOH/KOH) as this will cause rapid polymerization of
the alkyne and potential elimination of HF (dehydrofluorination).

Diagram 2: Safe Handling Workflow

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b568400?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis/Acquisition

Storage: -20°C, Argon
(Prevents Polymerization)

Experimental Use
(Fume Hood REQUIRED)

se Vermiculite

Disposal: Halogenated Organic
(NO Acidic Mix)
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Caption: Operational workflow emphasizing cold storage and specific spill response due to
volatility and lachrymatory properties.
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Emergency Response (SDS Core)
First Aid

« Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen.[1][2]
Alert: Delayed pulmonary edema is possible with fluorinated irritants.

» Skin Contact: Wash with soap and water for 15 minutes. Do not use organic solvents
(ethanol/DMSO) as they increase transdermal absorption.

o Eye Contact: Rinse cautiously with water for 15 minutes.[1][2] Remove contact lenses.[2][3]
Seek immediate ophthalmological attention.

Fire Fighting
e Class: Flammable Liquid.[2][4][5]
» Extinguishing Media:
, Dry Chemical, or Alcohol-Resistant Foam.[2][3]

e Hazardous Combustion Products: Carbon oxides (

) and Hydrogen Fluoride (HF). Firefighters must wear full SCBA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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